1-ethyl-6-fluoro-4-hydroxy-3,4-dihydro-1H-benzo[c][1,2]thiazine 2,2-dioxide

• IUPAC Name: 1-ethyl-6-fluoro-2,2-dioxo-3,4-dihydro-2λ6,1-benzothiazin-4-ol
• InChI: InChI=1S/C10H12FNO3S/c1-2-12-9-4-3-7(11)5-8(9)10(13)6-16(12,14)15/h3-5,10,13H,2,6H2,1H3
• InChI Key: OHGURRQFVPFQCY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)F)C(CS1(=O)=O)O
• Molecular Formula: C10H12FNO3S
• Molecular Weight: 245.27 g/mol

Description

1-ethyl-6-fluoro-4-hydroxy-3,4-dihydro-1H-benzo[c][1,2]thiazine 2,2-dioxide (EFHBDO) is a novel fluorinated compound that has been the subject of research in recent years. EFHBDO has been studied for its potential applications in various scientific fields, including organic synthesis, medicinal chemistry, and biochemistry.

Scientific Research Applications

Enantioselective Fluorinating Agents

1-Ethyl-6-fluoro-4-hydroxy-3,4-dihydro-1H-benzo[c][1,2]thiazine 2,2-dioxide and its derivatives serve as enantioselective fluorinating agents. These agents enable the synthesis of optically active quaternary alpha-fluoro carbonyl compounds, offering modest to high enantioselectivities in reactions. This application is significant in stereoselective synthesis, a key aspect in pharmaceutical and fine chemical manufacturing (Shibata, Liu, & Takéuchi, 2000).

Biological Activity in Novel Derivatives

Novel biologically active derivatives of this compound have been synthesized, demonstrating potential antibacterial and radical scavenging activities. These derivatives could open new avenues in the development of therapeutic agents and antioxidants (Zia-ur-Rehman et al., 2009).

Monoamine Oxidase Inhibition

Derivatives of this compound have been studied for their monoamine oxidase inhibition properties. This research is crucial as monoamine oxidase inhibitors are important in the treatment of various psychiatric and neurological disorders. The study explores their potential as therapeutic agents, particularly in the context of mental health (Ahmad et al., 2018).

Synthesis and Structural Analysis

Research into the synthesis and structural analysis of related compounds provides insight into the chemical characteristics and potential applications of this compound derivatives. These studies contribute to the broader understanding of this class of compounds in chemical research (Khalaj & Adibpour, 2008).

Antimicrobial Activity

Derivatives of this compound have shown antimicrobial activity. This research is essential for the development of new antimicrobial agents, which is increasingly important due to the rise of antibiotic-resistant bacteria (Lega et al., 2017).

Mechanism of Action

Target of Action

The primary targets of 1-ethyl-6-fluoro-4-hydroxy-3,4-dihydro-1H-benzo[c][1,2]thiazine 2,2-dioxide are KATP channels and AMPA receptors . These targets play a crucial role in regulating cellular functions such as insulin release and synaptic transmission .

Mode of Action

this compound interacts with its targets by binding to specific sites on the KATP channels and AMPA receptors . This interaction leads to changes in the conformation of these proteins, altering their function .

Biochemical Pathways

The compound’s interaction with KATP channels and AMPA receptors affects several biochemical pathways. For instance, activation of KATP channels can inhibit insulin release, while modulation of AMPA receptors can influence synaptic transmission .

Result of Action

The molecular and cellular effects of this compound’s action depend on the specific target and tissue. For example, activation of KATP channels in pancreatic cells can inhibit insulin release, while modulation of AMPA receptors in neurons can alter synaptic transmission .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, changes in pH can affect the compound’s ionization state, potentially altering its interaction with targets .

Biochemical Analysis

Biochemical Properties

1-ethyl-6-fluoro-4-hydroxy-3,4-dihydro-1H-benzo[c][1,2]thiazine 2,2-dioxide plays a crucial role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been reported to act as an activator of AMPA receptors, which are involved in synaptic transmission in the central nervous system . Additionally, this compound can modulate the activity of KATP channels, which are important in regulating cellular metabolism and insulin secretion .

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell signaling pathways, gene expression, and cellular metabolism. For example, its interaction with AMPA receptors can enhance synaptic transmission and plasticity, which are critical for learning and memory . Moreover, its modulation of KATP channels can affect insulin secretion, thereby influencing glucose metabolism and energy homeostasis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It binds to AMPA receptors, enhancing their activity and promoting synaptic transmission . Additionally, it interacts with KATP channels, leading to their activation or inhibition depending on the cellular context . These interactions result in changes in gene expression and cellular metabolism, contributing to the compound’s pharmacological effects .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions, but its activity can diminish over time due to degradation . Long-term exposure to this compound in vitro or in vivo can lead to sustained changes in cellular function, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At lower doses, it can enhance synaptic transmission and improve cognitive function . At higher doses, it may cause adverse effects, including toxicity and disruption of normal cellular processes . Threshold effects have been observed, where the compound’s beneficial effects are maximized at an optimal dose, beyond which toxicity increases .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that regulate its metabolism and clearance from the body . The compound can influence metabolic flux and alter metabolite levels, contributing to its pharmacological effects . Understanding these pathways is crucial for optimizing its therapeutic potential and minimizing adverse effects .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions determine the compound’s localization and accumulation in different cellular compartments . The compound’s distribution can influence its pharmacokinetics and pharmacodynamics, affecting its overall efficacy and safety .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can affect the compound’s interactions with biomolecules and its overall pharmacological effects . Understanding its subcellular distribution is essential for elucidating its mechanism of action and optimizing its therapeutic potential .